Cas no 7362-91-6 (Cyclopentanepropanoicacid, 3-(ethoxycarbonyl)-2-oxo-, ethyl ester)

• Product Name: Cyclopentanepropanoicacid, 3-(ethoxycarbonyl)-2-oxo-, ethyl ester
• CAS No: 7362-91-6
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 581148
• PubChem ID: 277087
• Update Time: 2025-04-19

Cyclopentanepropanoicacid, 3-(ethoxycarbonyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoicacid, 3-(ethoxycarbonyl)-2-oxo-, ethyl ester
• ethyl 3-(3-ethoxy-3-oxopropyl)-2-oxocyclopentane-1-carboxylate
• 3-ethoxycarbonylethyl-2-oxo-cyclopentane-carboxylic acid ethylester
• NSC 125575
• NSC125575
• SCHEMBL2522152
• NSC-125575
• ethyl 3-(3-ethoxy-3-oxopropyl)-2-oxocyclopentanecarboxylate
• 7362-91-6
• DTXSID10298714

• Inchi： 1S/C13H20O5/c1-3-17-11(14)8-6-9-5-7-10(12(9)15)13(16)18-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： SCBMTIWAAWXRCL-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CCC1CCC(=O)OCC

Computed Properties

• Exact Mass: 256.13100
• Monoisotopic Mass: 256.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.0926 g/cm3 (20 ºC)
• Boiling Point: 341.6°Cat760mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.4558 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 69.67000
• LogP: 1.48810